N-[1-(3’-Benzyloxyphenyl)ethyl]-N,N-dimethyl-d6-amine
N-[1-(3’-Benzyloxyphenyl)ethyl]-N,N-dimethyl-d6-amine
Brand Name:
Vulcanchem
CAS No.:
1190006-94-0
VCID:
VC0027087
InChI:
InChI=1S/C17H21NO/c1-14(18(2)3)16-10-7-11-17(12-16)19-13-15-8-5-4-6-9-15/h4-12,14H,13H2,1-3H3/i2D3,3D3
SMILES:
CC(C1=CC(=CC=C1)OCC2=CC=CC=C2)N(C)C
Molecular Formula:
C17H21NO
Molecular Weight:
261.398
N-[1-(3’-Benzyloxyphenyl)ethyl]-N,N-dimethyl-d6-amine
CAS No.: 1190006-94-0
Reference Standards
VCID: VC0027087
Molecular Formula: C17H21NO
Molecular Weight: 261.398
![N-[1-(3’-Benzyloxyphenyl)ethyl]-N,N-dimethyl-d6-amine - 1190006-94-0](/images/no_structure.jpg)
| CAS No. | 1190006-94-0 |
|---|---|
| Product Name | N-[1-(3’-Benzyloxyphenyl)ethyl]-N,N-dimethyl-d6-amine |
| Molecular Formula | C17H21NO |
| Molecular Weight | 261.398 |
| IUPAC Name | 1-(3-phenylmethoxyphenyl)-N,N-bis(trideuteriomethyl)ethanamine |
| Standard InChI | InChI=1S/C17H21NO/c1-14(18(2)3)16-10-7-11-17(12-16)19-13-15-8-5-4-6-9-15/h4-12,14H,13H2,1-3H3/i2D3,3D3 |
| Standard InChIKey | KSGZYOKUQUKFBY-XERRXZQWSA-N |
| SMILES | CC(C1=CC(=CC=C1)OCC2=CC=CC=C2)N(C)C |
| PubChem Compound | 46780774 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume